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2’-O-(tert-Butyldimethylsilyl)-6α-hydroxy 7-epi-Paclitaxel 2’-O-(tert-Butyldimethylsilyl)-6α-hydroxy 7-epi-Paclitaxel
Brand Name: Vulcanchem
CAS No.: 165065-08-7
VCID: VC0023609
InChI: InChI=1S/C53H65NO15Si/c1-29-35(66-48(62)40(69-70(10,11)49(4,5)6)37(32-21-15-12-16-22-32)54-46(60)33-23-17-13-18-24-33)27-53(63)45(67-47(61)34-25-19-14-20-26-34)41-51(9,43(59)39(65-30(2)55)36(29)50(53,7)8)42(58)38(57)44-52(41,28-64-44)68-31(3)56/h12-26,35,37-42,44-45,57-58,63H,27-28H2,1-11H3,(H,54,60)/t35-,37-,38-,39+,40+,41?,42+,44+,45?,51-,52+,53+/m0/s1
SMILES: CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O[Si](C)(C)C(C)(C)C)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C
Molecular Formula: C₅₃H₆₅NO₁₅Si
Molecular Weight: 984.17

2’-O-(tert-Butyldimethylsilyl)-6α-hydroxy 7-epi-Paclitaxel

CAS No.: 165065-08-7

Reference Standards

VCID: VC0023609

Molecular Formula: C₅₃H₆₅NO₁₅Si

Molecular Weight: 984.17

2’-O-(tert-Butyldimethylsilyl)-6α-hydroxy 7-epi-Paclitaxel - 165065-08-7

CAS No. 165065-08-7
Product Name 2’-O-(tert-Butyldimethylsilyl)-6α-hydroxy 7-epi-Paclitaxel
Molecular Formula C₅₃H₆₅NO₁₅Si
Molecular Weight 984.17
IUPAC Name [(1S,4S,7R,8S,9S,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-[tert-butyl(dimethyl)silyl]oxy-3-phenylpropanoyl]oxy-1,8,9-trihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
Standard InChI InChI=1S/C53H65NO15Si/c1-29-35(66-48(62)40(69-70(10,11)49(4,5)6)37(32-21-15-12-16-22-32)54-46(60)33-23-17-13-18-24-33)27-53(63)45(67-47(61)34-25-19-14-20-26-34)41-51(9,43(59)39(65-30(2)55)36(29)50(53,7)8)42(58)38(57)44-52(41,28-64-44)68-31(3)56/h12-26,35,37-42,44-45,57-58,63H,27-28H2,1-11H3,(H,54,60)/t35-,37-,38-,39+,40+,41?,42+,44+,45?,51-,52+,53+/m0/s1
SMILES CC1=C2C(C(=O)C3(C(C(C(C2(C)C)(CC1OC(=O)C(C(C4=CC=CC=C4)NC(=O)C5=CC=CC=C5)O[Si](C)(C)C(C)(C)C)O)OC(=O)C6=CC=CC=C6)C7(COC7C(C3O)O)OC(=O)C)C)OC(=O)C
PubChem Compound 138402861
Last Modified Nov 11 2021
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